Cas no 1780282-60-1 (6-chloro-N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-1-amine)

• Product Name: 6-chloro-N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-1-amine
• CAS No: 1780282-60-1
• MF: C₁₃H₁₆ClN
• MW: 221.725842475891
• CID: 6451437
• PubChem ID: 83910701
• Update Time: 2025-07-02

6-chloro-N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-1-amine
• 1780282-60-1
• EN300-1600120

• Inchi： 1S/C13H16ClN/c14-10-4-7-12-9(8-10)2-1-3-13(12)15-11-5-6-11/h4,7-8,11,13,15H,1-3,5-6H2
• InChI Key： PWYXVHLDBHFICM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CCCC2NC1CC1

Computed Properties

• Exact Mass: 221.0971272g/mol
• Monoisotopic Mass: 221.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 6-chloro-N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-1-amine

Introduction to 6-chloro-N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS No. 1780282-60-1)

6-chloro-N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1780282-60-1, is a significant compound in the realm of pharmaceutical chemistry. This molecule, characterized by its chloro-substituted tetrahydronaphthalene core and cyclopropylamine moiety, has garnered attention due to its structural complexity and potential biological activity. The presence of both electron-withdrawing and electron-donating groups makes it a versatile scaffold for further chemical modifications and pharmacological exploration.

The structural framework of 6-chloro-N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-1-amine combines the aromatic stability of the tetrahydronaphthalene ring system with the unique steric and electronic properties of the cyclopropyl group. The chlorine atom at the 6-position introduces a region of high electrophilicity, making the molecule a promising candidate for nucleophilic substitution reactions. This feature is particularly useful in medicinal chemistry for generating derivatives with tailored biological activities.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds. The tetrahydronaphthalen core is a common motif in many bioactive molecules, exhibiting properties such as analgesic, anti-inflammatory, and neuroprotective effects. The incorporation of a cyclopropylamine group into this scaffold not only enhances the molecular complexity but also opens up possibilities for unique interactions with biological targets.

One of the most compelling aspects of 6-chloro-N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-1-amine is its potential as a precursor for more complex pharmacophores. Researchers have leveraged its reactive sites to develop analogs with enhanced binding affinity and selectivity. For instance, modifications at the nitrogen atom or the chloro-substituted position have led to compounds with improved pharmacokinetic profiles. These findings underscore the importance of this molecule in drug discovery efforts.

The synthesis of 6-chloro-N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-1-amine involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include cyclization reactions to form the tetrahydronaphthalene ring system followed by nucleophilic aromatic substitution to introduce the chloro group. The final step involves coupling with cyclopropylamine via reductive amination or similar strategies. These synthetic routes have been optimized to ensure high yields and purity, making it feasible for large-scale production.

From a computational chemistry perspective, 6-chloro-N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-1-amine has been extensively studied to understand its molecular interactions. Molecular docking simulations have revealed that this compound can bind effectively to various biological targets, including enzymes and receptors involved in metabolic pathways. These studies provide valuable insights into its potential therapeutic applications and help guide future structural modifications.

Recent advances in biocatalysis have also shown promise in the synthesis of derivatives of 6-chloro-N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-1-amine. Enzymatic methods offer a greener and more sustainable alternative to traditional chemical synthesis. For example, transaminase enzymes have been used to introduce chiral centers into the molecule with high enantioselectivity. This approach aligns with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The pharmacological profile of 6-chloro-N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-1-amine is still under active investigation. Preliminary studies suggest that it may exhibit properties such as serotonin receptor modulation and inhibition of certain metabolic enzymes. These activities make it an attractive candidate for further development into novel therapeutics. Additionally, its ability to cross the blood-brain barrier could make it useful in treating central nervous system disorders.

In conclusion,6-chloro-N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS No. 1780282-60-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable scaffold for developing new drugs targeting various diseases. As research continues to uncover its biological activities and synthetic possibilities,6-chloro-N-cyclopropyl-tetrahydronaphthalen derivatives are likely to play an increasingly important role in drug discovery and development.